8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline

• IUPAC Name: 8-methoxy-2,2,4-trimethyl-6-trityl-1H-quinoline
• InChI: InChI=1S/C32H31NO/c1-23-22-31(2,3)33-30-28(23)20-27(21-29(30)34-4)32(24-14-8-5-9-15-24,25-16-10-6-11-17-25)26-18-12-7-13-19-26/h5-22,33H,1-4H3
• InChI Key: KSSXMCVOQLNJQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(NC2=C1C=C(C=C2OC)C(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)(C)C
• Molecular Formula: C32H31NO
• Molecular Weight: 445.6 g/mol

Description

8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline, also known as MTMQ, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. MTMQ is a derivative of quinoline and has been found to possess unique biochemical and physiological properties that make it a valuable tool for studying various biological processes. In

Mechanism of Action

8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline has been found to interact with various biological molecules, including proteins, DNA, and lipids. Its mechanism of action is based on its ability to bind to these molecules and induce conformational changes that alter their function. For example, 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline has been found to bind to the mitochondrial membrane and disrupt its potential, leading to the release of cytochrome c and the initiation of apoptosis.
Biochemical and Physiological Effects:
8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the proliferation of cancer cells, and promote the differentiation of stem cells. 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline has also been found to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline has several advantages as a research tool. It is highly fluorescent, making it easy to detect and measure. It is also stable and can be easily synthesized in large quantities. However, 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline has some limitations. It is toxic at high concentrations, which may limit its use in certain experiments. In addition, its mechanism of action is not fully understood, which may limit its use in some research areas.

Future Directions

There are several future directions for research on 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline. One area of interest is its potential use in the treatment of cancer. 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline has been found to induce apoptosis in cancer cells, and further research may reveal its potential as a cancer therapeutic. Another area of interest is its potential use in the treatment of neurodegenerative diseases. 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline has been found to have antioxidant properties, which may make it useful in the treatment of diseases such as Alzheimer's and Parkinson's. Finally, further research is needed to fully understand the mechanism of action of 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline, which may lead to new applications and uses for this compound.
In conclusion, 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline is a valuable tool for scientific research due to its unique biochemical and physiological properties. Its synthesis method has been optimized to yield high purity and high yield of the compound. 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline has a wide range of applications in scientific research, including the study of protein and DNA binding, mitochondrial function, and autophagy regulation. Its mechanism of action is based on its ability to bind to biological molecules and induce conformational changes. 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline has several advantages as a research tool, including its high fluorescence and stability, but also has some limitations due to its toxicity and limited understanding of its mechanism of action. Future research on 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline may reveal its potential as a cancer therapeutic, treatment for neurodegenerative diseases, and lead to new applications and uses for this compound.

Synthesis Methods

8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline can be synthesized through a multistep process involving the reaction of 2,4,6-trimethylbenzaldehyde with 4-methoxyaniline to form 8-methoxy-2,2,4-trimethyl-1,2-dihydroquinoline. This intermediate is then reacted with trityl chloride to form the final product, 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline. The synthesis method has been optimized to yield high purity and high yield of 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline.

Scientific Research Applications

8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline has been found to have a wide range of applications in scientific research. It has been used as a fluorescent probe to study the binding of proteins and DNA. 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline has also been used to study the mitochondrial membrane potential, which is an important indicator of mitochondrial function. In addition, 8-methoxy-2,2,4-trimethyl-6-trityl-1,2-dihydroquinoline has been used to study the regulation of autophagy, a cellular process that plays a critical role in maintaining cellular homeostasis.